Cas no 288401-28-5 (Ethanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]-)
288401-28-5 structure
Product Name:Ethanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]-
CAS No:288401-28-5
MF:C11H13NO4
MW:223.225223302841
CID:248921
PubChem ID:53422058
Update Time:2025-04-19
Ethanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]-
- 1-(2-hydroxy-3-nitro-5-propan-2-ylphenyl)ethanone
- 2'-HYDROXY-5'-ISOPROPYL-3'-NITROACETOPHENONE
- 1-(2-HYDROXY-5-ISOPROPYL-3-NITROPHENYL)ETHANONE
- DTXSID10697940
- 1-[2-Hydroxy-3-nitro-5-(propan-2-yl)phenyl]ethan-1-one
- 288401-28-5
-
- Inchi: 1S/C11H13NO4/c1-6(2)8-4-9(7(3)13)11(14)10(5-8)12(15)16/h4-6,14H,1-3H3
- InChI Key: KXMQCCSXWFSJPC-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1C(C)=O)C(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 223.08400
- Monoisotopic Mass: 223.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 83.12000
- LogP: 3.14960
Ethanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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